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Compound of Interest

Compound Name:
N-(2-Chlorobenzyl)-3-

methylaniline

CAS No.: 878561-59-2

Cat. No.: B1385438

Get Quote

Technical Profile: N-(2-Chlorobenzyl)-3-
methylaniline
CAS Registry Number: 878561-59-2 IUPAC Name:N-[(2-Chlorophenyl)methyl]-3-methylaniline

Synonyms:N-(2-Chlorobenzyl)-m-toluidine; N-(2-Chlorobenzyl)-3-methylbenzenamine

Executive Summary
N-(2-Chlorobenzyl)-3-methylaniline is a secondary amine intermediate characterized by a

diaryl structure linked via a methylene bridge. It serves as a critical building block in medicinal

chemistry, particularly in the synthesis of nitrogen-containing heterocycles and pharmaceutical

candidates targeting G-protein coupled receptors (GPCRs) and kinase inhibitors. Its structural

motif—combining an electron-rich m-toluidine ring with an electron-deficient 2-chlorobenzyl

group—offers unique electronic properties that facilitate further functionalization, such as N-

alkylation or electrophilic aromatic substitution.
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Physicochemical Profile
The following data consolidates experimental and high-confidence predicted values essential

for process optimization and handling.

Property Value Condition/Note

Molecular Formula C₁₄H₁₄ClN -

Molecular Weight 231.72 g/mol -

Physical State
Viscous Liquid or Low-Melting

Solid
Ambient Temp

Boiling Point 353.5 ± 22.0 °C Predicted (760 Torr)

Density 1.171 ± 0.06 g/cm³ Predicted

pKa (Conjugate Acid) 3.65 ± 0.50 Predicted (Basic Nitrogen)

LogP ~4.2 Lipophilic

Solubility
Soluble in DCM, EtOAc,

MeOH, DMSO
Insoluble in Water

Refractive Index 1.615 Predicted

Synthetic Methodology: Reductive Amination
The most robust route for synthesizing N-(2-Chlorobenzyl)-3-methylaniline is the reductive

amination of 2-chlorobenzaldehyde with 3-methylaniline (m-toluidine). This method avoids the

over-alkylation byproducts common in direct alkylation with benzyl halides.

Reaction Mechanism
The reaction proceeds via the formation of an imine (Schiff base) intermediate, which is

subsequently reduced to the secondary amine. The use of Sodium Triacetoxyborohydride

(STAB) is recommended over Sodium Borohydride (NaBH₄) for better functional group

tolerance and to prevent direct reduction of the aldehyde before imine formation.

Optimized Protocol (Bench Scale)
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Reagents:

2-Chlorobenzaldehyde (1.0 equiv)

3-Methylaniline (1.0 equiv)

Sodium Triacetoxyborohydride [NaBH(OAc)₃] (1.4 equiv)

Acetic Acid (AcOH) (1.0 equiv - catalytic/promoter)

Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Step-by-Step Workflow:

Imine Formation: In a dry round-bottom flask, dissolve 2-chlorobenzaldehyde (10 mmol) and

3-methylaniline (10 mmol) in DCE (30 mL).

Activation: Add Acetic Acid (10 mmol). Stir at room temperature for 30–60 minutes to ensure

equilibrium formation of the iminium species.

Reduction: Cool the mixture to 0°C. Add NaBH(OAc)₃ (14 mmol) portion-wise over 15

minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours under

nitrogen atmosphere.

Quench: Quench with saturated aqueous NaHCO₃ solution.

Workup: Extract with Dichloromethane (DCM) (3x). Wash combined organics with brine, dry

over Na₂SO₄, and concentrate in vacuo.

Purification: Purify via flash column chromatography (SiO₂; Hexanes/EtOAc gradient) to yield

the target secondary amine as a pale yellow oil.

Mechanistic Pathway Diagram
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Caption: Step-wise mechanistic pathway for the reductive amination synthesis of N-(2-
Chlorobenzyl)-3-methylaniline.

Spectroscopic Characterization
Identification of the product relies on verifying the secondary amine linkage and the distinct

aromatic substitution patterns.
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Technique
Expected Signal
Characteristics

Interpretation

¹H NMR (400 MHz, CDCl₃) δ 2.28 (s, 3H)
Methyl group on m-toluidine

ring.

δ 4.45 (s, 2H)
Benzylic methylene (-CH₂-)

bridge.

δ 6.40 – 7.40 (m, 8H)
Aromatic protons (multiplets).

Distinct ortho-Cl shift.

δ 4.00 (br s, 1H)
Amine -NH proton

(exchangeable with D₂O).

¹³C NMR (100 MHz, CDCl₃) ~21.5 ppm Methyl carbon.

~46.0 ppm Benzylic methylene carbon.

110.0 – 160.0 ppm
Aromatic carbons (12 signals

expected).

FT-IR 3420 cm⁻¹
N-H stretching (secondary

amine).

1600, 1500 cm⁻¹
C=C aromatic skeletal

vibrations.

750 cm⁻¹
C-Cl stretch / ortho-substitution

pattern.

Mass Spectrometry (ESI+) m/z 232.1 [M+H]⁺
Molecular ion peak (Cl isotope

pattern 3:1).

Reactivity & Pharmaceutical Applications
N-(2-Chlorobenzyl)-3-methylaniline is not an endpoint but a reactive scaffold. Its secondary

amine functionality allows it to serve as a nucleophile in the synthesis of tertiary amines,

amides, and ureas.

Functionalization Pathways
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N-Alkylation: Reaction with alkyl halides (e.g., methyl iodide) to form tertiary amines.

Acylation: Reaction with acid chlorides to form N-benzyl-N-aryl amides.

Cyclization: Can be used as a precursor for tetrahydroisoquinolines via Pictet-Spengler type

cyclizations, relevant in alkaloid synthesis.

Application Workflow

N-(2-Chlorobenzyl)-3-methylaniline
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Caption: Downstream synthetic utility of the N-(2-Chlorobenzyl)-3-methylaniline scaffold in

drug discovery.

Safety & Handling (MSDS Summary)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).

Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent

oxidation of the amine.

Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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